Cas no 29527-87-5 (Benzene, (2-iodopropyl)-)

• Product Name: Benzene, (2-iodopropyl)-
• CAS No: 29527-87-5
• MF: C₉H₁₁I
• MW: 246.088114976883
• CID: 1439932
• PubChem ID: 12280561
• Update Time: 2025-06-19

Benzene, (2-iodopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (2-iodopropyl)-
• (2-iodopropyl)benzene
• 2-iodo-1-phenylpropane
• 29527-87-5
• SCHEMBL6255650

• MDL： MFCD22052131
• Inchi： 1S/C9H11I/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： WZSSJGPFBDOVLS-UHFFFAOYSA-N
• SMILES： IC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 245.99013
• Monoisotopic Mass: 245.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0